![molecular formula C20H19ClN2O4 B2366773 Ethyl 8-chloro-4-((3-methoxybenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate CAS No. 1251596-97-0](/img/structure/B2366773.png)
Ethyl 8-chloro-4-((3-methoxybenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate
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Description
Ethyl 8-chloro-4-((3-methoxybenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C20H19ClN2O4 and its molecular weight is 386.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound ethyl 8-chloro-4-((3-methoxybenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate, though not directly mentioned, can be related to the broader category of quinoline derivatives, which have been extensively studied for their chemical synthesis and structural properties. For instance, Kametani et al. (1971) explored the phenolic oxidative coupling of similar compounds, leading to the formation of indenoisoquinoline derivatives, which underwent further rearrangements under specific conditions, contributing to the understanding of the chemical behavior and structural analysis of complex quinoline derivatives (Kametani et al., 1971).
Antimicrobial Potential
The antimicrobial properties of quinoline derivatives have been a significant focus of research due to their potential therapeutic applications. Krishnakumar et al. (2012) synthesized ethyl-2-chloroquinoline-3-carboxylates and tested their in vitro antibacterial activity against Bacillus subtilis and Vibrio cholera, finding moderate activity. This study highlights the potential of quinoline derivatives, similar to the compound , in contributing to the development of new antimicrobial agents (Krishnakumar et al., 2012).
Potential in Drug Development
Quinoline derivatives have also been investigated for their potential in drug development, particularly as NMDA receptor antagonists. Ornstein et al. (1991) prepared diastereomers of ethyl 6-oxo-2-(methoxycarbonyl) decahydroisoquinoline-3-carboxylic acid, demonstrating their use as intermediates in developing conformationally constrained acidic amino acids, highlighting the versatile applications of quinoline derivatives in medicinal chemistry (Ornstein et al., 1991).
Properties
IUPAC Name |
ethyl 8-chloro-4-[(3-methoxyphenyl)methylamino]-2-oxo-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O4/c1-3-27-20(25)16-18(22-11-12-6-4-7-13(10-12)26-2)14-8-5-9-15(21)17(14)23-19(16)24/h4-10H,3,11H2,1-2H3,(H2,22,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGXNOSWFEOICPS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C(=CC=C2)Cl)NC1=O)NCC3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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